4-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline

• Molecular Formula: C11H12BrN3
• Molecular Weight: 266.14 g/mol
• IUPAC Name: 4-bromo-N-[(5-methyl-1H-pyrazol-4-yl)methyl]aniline
• InChI: InChI=1S/C11H12BrN3/c1-8-9(7-14-15-8)6-13-11-4-2-10(12)3-5-11/h2-5,7,13H,6H2,1H3,(H,14,15)
• InChI Key: RARACLMAARTPJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)CNC2=CC=C(C=C2)Br

Description

4-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is a brominated aniline derivative featuring a 3-methylpyrazole moiety linked via a methylene group to the aniline nitrogen. This compound is of interest in medicinal chemistry and materials science due to its structural versatility, which allows for modifications targeting specific biological activities or physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline typically involves the reaction of 4-bromoaniline with 3-methyl-1H-pyrazole-4-carbaldehyde in the presence of a reducing agent. The reaction is usually carried out in a solvent such as ethanol or methanol under reflux conditions. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro or quinone derivatives.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom or other substituents.

Substitution: The bromine atom can be substituted with other functional groups such as hydroxyl, amino, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while substitution reactions can produce a variety of functionalized aniline derivatives.

Scientific Research Applications

4-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound can be used in the development of bioactive molecules and as a probe in biochemical assays.

Industry: The compound can be utilized in the production of advanced materials and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 4-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline involves its interaction with specific molecular targets and pathways. The bromine atom and pyrazole ring play crucial roles in its reactivity and binding affinity. The compound may act as an inhibitor or activator of certain enzymes or receptors, depending on its structural modifications and the biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Physicochemical Properties

Key structural analogs differ in substituents on the pyrazole ring, aniline moiety, or linker groups. Below is a comparative analysis of select compounds:

Compound	Substituents	Molecular Weight	Melting Point (°C)	Key Features
4-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline (Main compound)	3-methylpyrazole, bromoaniline	~265.11*	Not reported	Pyrazole provides rigidity; bromine enables further cross-coupling reactions.
4-Bromo-N-[(3-(4-bromophenyl)-1-(4-methoxyphenyl)sulfonyl-1H-pyrazol-4-yl)methyl]aniline (8c)	4-bromophenyl, sulfonyl, methoxyphenyl	575.91	162–164	Sulfonyl group increases polarity; dual bromine enhances halogen bonding.
3-Chloro-4-fluoro-N-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}aniline	4-methoxyphenyl, chloro/fluoro aniline	407.87	Not reported	Electron-withdrawing substituents (Cl, F) influence electronic density.
4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline	4-bromo-1-methylpyrazole, aniline at C4	252.11	Not reported	Pyrazole substitution at C3 alters steric hindrance and electronic properties.
(E)-4-Bromo-N-(2,3-dimethoxybenzylidene)aniline	Schiff base (2,3-dimethoxybenzylidene)	293.12	Not reported	Conjugated system with dihedral angle (56.79°) between aromatic rings.

*Calculated based on formula C₁₁H₁₁BrN₃.

Key Observations:

• Substituent Effects: Electron-withdrawing groups (e.g., sulfonyl in 8c ) increase melting points and polarity, while bulky groups (e.g., 4-methoxyphenyl in ) may reduce solubility.
• Halogen Influence: Bromine atoms facilitate cross-coupling reactions (e.g., Suzuki in ), whereas chloro/fluoro substituents enhance metabolic stability in drug design.
• Conformational Flexibility: Schiff base derivatives (e.g., ) exhibit restricted rotation due to conjugation, influencing binding interactions in coordination chemistry.

Biological Activity

4-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is an organic compound characterized by a bromine atom attached to an aniline ring and a pyrazole moiety linked via a methyl group. Its molecular formula is C11H12BrN3, and it has gained attention in medicinal chemistry due to its potential biological activities, including antitumor and antimicrobial properties.

Chemical Structure and Properties

The unique structure of 4-bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline allows for various interactions with biological targets. The presence of the bromine atom enhances its reactivity, while the pyrazole moiety contributes to its binding affinity through hydrogen bonding and other non-covalent interactions.

Antitumor Activity

Recent studies have highlighted the compound's potential as an antitumor agent. For instance, structural analogs have demonstrated significant inhibitory effects on cyclin-dependent kinase 2 (CDK2), which is crucial for cell cycle regulation. In vitro assays revealed that certain derivatives exhibited IC50 values as low as 0.98 μM against CDK2, indicating potent activity .

Compound	IC50 (μM)	Target
4-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline	0.98	CDK2
Other derivatives	1.88 - 2.12	MCF-7, B16-F10 cancer cell lines

Antimicrobial Activity

The compound has also shown promising antibacterial and antifungal properties. Preliminary investigations suggest that it can inhibit the growth of various Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antimicrobial agents .

The mechanism by which 4-bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline exerts its biological effects involves interaction with specific molecular targets such as enzymes and receptors. The bromine atom may enhance lipophilicity and metabolic stability, improving the compound's pharmacokinetic profile.

Case Studies

• Antitumor Efficacy : A study focusing on N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl derivatives demonstrated that compounds with similar structures to 4-bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline exhibited high antiproliferative activity against breast cancer (MCF-7) and melanoma (B16-F10) cell lines .
• Antibacterial Properties : Research on related pyrazole derivatives indicated effective inhibition against multi-drug resistant strains of bacteria, showcasing the potential for developing new therapeutic agents targeting resistant infections .